5-Hydroxyisophthalonitrile
Overview
Description
5-Hydroxyisophthalonitrile (5-HIPN) is an organic compound that is primarily used in the synthesis of pharmaceuticals and other organic compounds. It is a colorless solid that is highly soluble in water and organic solvents. 5-HIPN is a versatile building block for organic synthesis and has a wide range of applications in pharmaceuticals, biochemistry, and materials science.
Scientific Research Applications
Membrane Technology
5-Hydroxyisophthalic acid, a derivative of 5-Hydroxyisophthalonitrile, has been studied for its impact on the transport of CO2 molecules in polymer composite membranes. Incorporating this compound into a poly(ethylene oxide) matrix significantly enhances the separation performance of membranes, showing increased solubility of CO2 and decreased N2 transport. This has implications for developing highly permeable and selective membranes for gas separation processes (Yoon & Kang, 2018).
Microbial Conversion in Polymer Synthesis
Research on microbial conversion of 5-sulfoisophthalic acid into 5-hydroxyisophthalic acid by Ochrobactrum anthropi S9 has demonstrated the potential of this process for synthesizing raw materials for polymer production. This biotechnological approach offers an environmentally friendly alternative for producing valuable chemicals (Yamada, Yoshida, & Nagasawa, 2010).
Polymer Synthesis and Characterization
The synthesis and characterization of polymeric manganese and zinc 5-hydroxyisophthalates have been explored. These materials, formed by crystallizing 5-hydroxyisophthalic acid with divalent metals, exhibit unique structural properties with potential applications in material science and engineering (Plater et al., 2001).
Novel Compound Synthesis
Research has also focused on the synthesis of new compounds using this compound. For instance, a new route for the preparation of 5-Hydroxyisophthalic Acid from isophthalic acid has been developed, demonstrating a practical approach for producing high-purity compounds for various applications (Gelmont & Oren, 2002).
Surface Binding Applications
The structure of 2-hydroxyisophthalic acid, related to this compound, has been identified as an effective metal oxide anchor due to its alignment of donor groups for binding to inorganic surfaces. This characteristic is pivotal in designing organic linkers for metal oxide-based hybrid materials (Komati et al., 2018).
Pharmaceutical Applications
Continuing from the previous section:
Pharmaceutical Applications
This compound derivatives have been investigated for their potential in pharmaceutical applications. For instance, the synthesis of compounds with inhibitory properties against enzymes like acetylcholinesterase and α-glucosidase has been explored. These studies are crucial for developing treatments for conditions such as Alzheimer’s disease and diabetes mellitus (Barut & Demirbaş, 2020).
Chemosensor Development
The development of chemosensors using pyrene-appended 5-hydroxyisophthalic acid derivatives has been a topic of research. These chemosensors can detect and quantify cytosine in various human cancer cells, demonstrating the compound's utility in biomedical research and diagnostics (Sarkar et al., 2017).
Metal Complex Synthesis
The synthesis and characterization of novel metal complexes using this compound derivatives have been extensively studied. These complexes exhibit unique photophysical and photochemical properties, making them potential candidates for applications in areas like photodynamic therapy and material sciences (Morozova et al., 2018).
Safety and Hazards
5-Hydroxyisophthalonitrile is harmful by inhalation, in contact with skin, and if swallowed . It has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H315, H319, and H335 .
Relevant Papers There are several papers related to this compound. One discusses the environmental fate and toxicology of Chlorothalonil, a compound that degrades into 2,5,6-trichloro-4-hydroxyisophthalonitrile . Another paper discusses the safety data sheet of this compound .
properties
IUPAC Name |
5-hydroxybenzene-1,3-dicarbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2O/c9-4-6-1-7(5-10)3-8(11)2-6/h1-3,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHASTCUDJNQBOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C#N)O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00620626 |
Source
|
| Record name | 5-Hydroxybenzene-1,3-dicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00620626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
79370-78-8 |
Source
|
| Record name | 5-Hydroxybenzene-1,3-dicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00620626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Hydroxyisophthalonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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